Cas no 2197057-26-2 (1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride)

• Product Name: 1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride
• CAS No: 2197057-26-2
• MF: C₉H₁₄ClFN₂O
• MW: 220.671664714813
• MDL: MFCD30725987
• CID: 4780508
• Update Time: 2025-10-05

1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride
• 1-[6-(2-Fluoro-ethoxy)-pyridin-3-yl]-ethylamine hydrochloride

• MDL： MFCD30725987
• Inchi： 1S/C9H13FN2O.ClH/c1-7(11)8-2-3-9(12-6-8)13-5-4-10;/h2-3,6-7H,4-5,11H2,1H3;1H
• InChI Key： NHPXSKMRATVAQZ-UHFFFAOYSA-N
• SMILES： Cl.FCCOC1=CC=C(C=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 146
• Topological Polar Surface Area: 48.1

Additional information on 1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride

1-[6-(2-Fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride: A Comprehensive Overview

The compound with CAS No 2197057-26-2, commonly referred to as 1-[6-(2-fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound is notable for its unique structural features, which include a pyridine ring substituted with a fluoroethoxy group and an ethylamine moiety. These structural elements contribute to its potential applications in drug development and material science.

Recent studies have highlighted the importance of fluoroethoxy pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological pathways. The presence of the fluoroethoxy group introduces electronic and steric effects that can enhance the compound's bioavailability and selectivity. For instance, researchers have demonstrated that such substituents can improve the selective binding affinity of the compound to specific molecular targets, making it a promising candidate for therapeutic interventions.

In terms of synthesis, the preparation of 1-[6-(2-fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride involves a multi-step process that typically begins with the substitution of a pyridine ring. The introduction of the fluoroethoxy group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents employed. The final step involves the formation of the ethylamine hydrochloride salt, which ensures optimal solubility and stability for subsequent applications.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Experimental data indicate that it exhibits potent activity against certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery programs. For example, studies have shown that it can inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies.

Beyond its pharmacological applications, this compound also finds utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of electronic devices.

In conclusion, CAS No 2197057-26-2, or 1-[6-(2-fluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride, represents a versatile chemical entity with broad applications across multiple disciplines. Its structural features, combined with its promising biological and physical properties, underscore its significance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing both medicine and materials science.